(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-(1-methyltriazol-4-yl)methanone
• InChI: InChI=1S/C14H16ClN5O2/c1-19-9-12(17-18-19)14(21)20-7-4-10(5-8-20)22-13-11(15)3-2-6-16-13/h2-3,6,9-10H,4-5,7-8H2,1H3
• InChI Key: OJNVQLIEYODTKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Cl
• Molecular Formula: C14H16ClN5O2
• Molecular Weight: 321.76 g/mol

Description

(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C14H16ClN5O2 and its molecular weight is 321.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has shown significant interest in synthesizing and characterizing compounds with structures related to the specified chemical, highlighting their potential in various scientific applications. For example, Karthik et al. (2021) synthesized a compound through substitution reactions, characterized by spectroscopic techniques, and confirmed by single crystal X-ray diffraction, indicating applications in material science for their thermal and structural properties (Karthik et al., 2021). Similarly, Lakshminarayana et al. (2009) synthesized and characterized a related compound, focusing on its molecular and crystal structure, which could have implications for designing materials with specific physical properties (Lakshminarayana et al., 2009).

Antimicrobial and Anticancer Activities

Compounds with similar structures have been evaluated for their biological activities, including antimicrobial and anticancer properties. Katariya et al. (2021) synthesized novel biologically potent heterocyclic compounds, demonstrating significant anticancer and antimicrobial activities, suggesting potential applications in drug development (Katariya et al., 2021). Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives, establishing their potential as leads in antimicrobial drug discovery (Patel et al., 2011).

Molecular Docking Studies

The exploration of molecular interactions through docking studies is another application area. For instance, compounds structurally related to the specified chemical have been subjects of molecular docking studies to assess their interactions with biological targets, providing insights into their potential therapeutic applications (Eckhardt et al., 2020).